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Compound of Interest

Compound Name: Thp-peg4-C1-OH

Cat. No.: B11931740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical quality control
measures for THP-PEG4-C1-OH, a heterobifunctional PEG-based PROTAC linker. Proteolysis
Targeting Chimeras (PROTACS) are a novel therapeutic modality that induces targeted protein
degradation. The linker component is critical to the PROTAC's efficacy, influencing the
formation and stability of the ternary complex between the target protein and the E3 ligase.[1]
[2] Ensuring the purity, identity, and quality of the PROTAC linker is therefore a crucial step in
the development of these next-generation therapeutics.

This document outlines a representative Certificate of Analysis for THP-PEG4-C1-OH, details
the experimental protocols for key analytical techniques, and provides visualizations for the
quality control workflow and the molecule's role in the PROTAC mechanism.

Representative Certificate of Analysis

The following table summarizes the typical specifications and results for a batch of THP-PEG4-
C1-OH.
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Test Specification Result Method
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Physicochemical Properties

Property Value

) 1-((Tetrahydro-2H-pyran-2-yl)oxy)-13-hydroxy-
Chemical Name
3,6,9-trioxatridecane

Molecular Formula C14H2806
Molecular Weight 292.37 g/mol
CAS Number 128660-97-9 (related structure)

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

High-Performance Liquid Chromatography (HPLC) for

Purity Determination

High-Performance Liquid Chromatography is employed to assess the purity of the THP-PEG4-
C1-OH linker. Due to the lack of a strong UV chromophore in the PEG linker, an Evaporative
Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is often used.[3][4]

 Instrumentation: Agilent 1260 Infinity Il LC System or equivalent, with an ELSD or CAD.
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e Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um) or a HILIC column can be
effective for separating PEG oligomers.[5]

o Mobile Phase A: Water
e Mobile Phase B: Acetonitrile

o Gradient: A typical gradient would start at a high aqueous concentration and ramp up to a
high organic concentration to elute the compound. For example, 95:5 (A:B) to 5:95 (A:B)
over 20 minutes.

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

o Detector Settings (ELSD):
o Nebulizer Temperature: 30 °C
o Evaporator Temperature: 50 °C
o Gas Flow: 1.5 SLM

o Sample Preparation: The sample is accurately weighed and dissolved in a suitable solvent,
such as acetonitrile or a mixture of acetonitrile and water, to a final concentration of
approximately 1 mg/mL.

o Data Analysis: The area percentage of the main peak is calculated to determine the purity of
the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is a powerful technique for
confirming the chemical structure of the molecule.

 Instrumentation: Bruker Avance Il 400 MHz NMR spectrometer or equivalent.
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Solvent: Deuterated chloroform (CDCIs) or Deuterated methanol (CDsOD).

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.7 mL of the
deuterated solvent.

Acquisition Parameters:

o Pulse Program: Standard single pulse (zg30)
o Number of Scans: 16

o Relaxation Delay: 1.0 s

Data Analysis: The chemical shifts, splitting patterns, and integrations of the proton signals
are compared to the expected spectrum for the THP-PEG4-C1-OH structure. Key signals
include those from the THP protecting group, the PEG backbone, and the terminal hydroxyl

group.

Mass Spectrometry (MS) for Molecular Weight
Verification

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray

ionization (ESI) is a common technique for this type of molecule.

Instrumentation: A quadrupole time-of-flight (Q-TOF) mass spectrometer or a similar high-
resolution mass spectrometer.

lonization Mode: Positive Electrospray lonization (ESI+).

Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile
with a small amount of formic acid, is infused directly into the mass spectrometer.

Data Analysis: The resulting mass spectrum is analyzed for the presence of the protonated
molecule [M+H]* and other adducts (e.g., [M+Na]*). The measured mass-to-charge ratio
(m/z) is compared to the theoretical exact mass of the compound.

Visualizations
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Quality Control Workflow

The following diagram illustrates the typical workflow for the quality control analysis of THP-

PEG4-C1-OH.
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Caption: Quality Control Workflow for THP-PEG4-C1-OH.
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THP-PEG4-C1-OH in PROTAC Function

This diagram illustrates the chemical structure of THP-PEG4-C1-OH and its role as a linker in a
PROTAC molecule, facilitating the formation of a ternary complex.
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Caption: Role of THP-PEG4-C1-OH Linker in PROTAC Function.

This technical guide provides a framework for understanding the quality control and functional
context of THP-PEG4-C1-OH. Adherence to rigorous analytical testing is paramount for
ensuring the reliability and reproducibility of research and development involving PROTACSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. HPLC Method For Analysis of Ethylene Glycol and Polyethylene Glycol (PEG) on
Primesep AP Column | SIELC Technologies [sielc.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Certificate of Analysis for
THP-PEG4-C1-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931740#thp-peg4-cl-oh-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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